Cas no 941910-59-4 (N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide)

N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide is a synthetic organic compound featuring a dihydropyridine core substituted with a 3-nitrophenylmethyl group at the 1-position and an N-phenylcarboxamide moiety at the 3-position. This structure confers potential utility as an intermediate in pharmaceutical or agrochemical synthesis, particularly in the development of bioactive molecules. The presence of both nitro and amide functional groups enhances its reactivity, enabling further derivatization. Its well-defined molecular architecture ensures consistent performance in targeted applications, while its stability under standard conditions facilitates handling and storage. The compound’s purity and structural specificity make it suitable for research in medicinal chemistry and drug discovery.
N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide structure
941910-59-4 structure
Product Name:N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide
CAS No:941910-59-4
MF:C20H17N3O4
MW:363.366684675217
CID:5500300
Update Time:2025-06-14

N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-methyl-1-[(3-nitrophenyl)methyl]-2-oxo-N-phenylpyridine-3-carboxamide
    • N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide
    • Inchi: 1S/C20H17N3O4/c1-21(16-8-3-2-4-9-16)19(24)18-11-6-12-22(20(18)25)14-15-7-5-10-17(13-15)23(26)27/h2-13H,14H2,1H3
    • InChI Key: PFIOPPPFFHVAIC-UHFFFAOYSA-N
    • SMILES: C1(=O)N(CC2=CC=CC([N+]([O-])=O)=C2)C=CC=C1C(N(C)C1=CC=CC=C1)=O

N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide Pricemore >>

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Additional information on N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide

Comprehensive Overview of N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-59-4)

The compound N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-59-4) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. With its unique structural features, including a dihydropyridine core and nitrophenyl substitution, this compound is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its bioactive properties, which may contribute to novel therapeutic agents targeting various diseases.

In recent years, the demand for heterocyclic compounds like N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide has surged due to their versatility in medicinal chemistry. The presence of both amide and nitro functional groups enhances its reactivity, making it a valuable intermediate in synthetic pathways. This aligns with current trends in green chemistry, where scientists seek efficient and sustainable methods to synthesize complex molecules. The compound's CAS No. 941910-59-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in the scientific community is the role of dihydropyridine derivatives in central nervous system (CNS) drug development. The structural motif of N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide shares similarities with known calcium channel modulators, sparking interest in its potential neurological applications. Additionally, its nitrophenyl group may contribute to electron-withdrawing effects, which are critical in designing photocatalysts and organic semiconductors—areas gaining traction in renewable energy research.

From a synthetic perspective, the compound's carboxamide functionality offers opportunities for further derivatization, a key focus in combinatorial chemistry. Laboratories worldwide are investigating its use in high-throughput screening to identify new bioactive molecules. The CAS registry number 941910-59-4 is often cited in patents related to small-molecule inhibitors, highlighting its industrial significance. Furthermore, its molecular weight and logP value are frequently analyzed in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies, addressing modern concerns about drug safety and efficacy.

Environmental and regulatory considerations also play a role in the compound's applications. As the scientific community emphasizes sustainable synthesis, researchers are exploring catalytic methods to produce N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide with minimal waste. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing the environmental footprint of chemical manufacturing. The compound's nitro group has also been studied for its potential in biodegradation pathways, a hot topic in environmental chemistry.

In conclusion, N-methyl-1-(3-nitrophenyl)methyl-2-oxo-N-phenyl-1,2-dihydropyridine-3-carboxamide (CAS No. 941910-59-4) represents a multifaceted compound with broad scientific appeal. Its structural complexity and functional diversity make it a subject of ongoing research in pharmaceuticals, materials science, and green chemistry. As interest in tailored organic molecules grows, this compound is poised to remain a key player in advancing innovation across multiple disciplines.

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